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Introduction
VO-OHPic is a potent and selective cell-permeable inhibitor of Phosphatase and Tensin

homolog (PTEN) with an IC50 of 46 nM.[1][2] PTEN is a critical tumor suppressor protein that

functions as a lipid phosphatase, dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate

(PIP3) to phosphatidylinositol (4,5)-bisphosphate (PIP2). This action antagonizes the PI3K

(Phosphoinositide 3-kinase) signaling pathway. By inhibiting PTEN, VO-OHPic leads to an

accumulation of PIP3 at the plasma membrane, resulting in the subsequent activation of

downstream effectors, most notably the serine/threonine kinase Akt (also known as Protein

Kinase B).[3][4]

Activated Akt plays a central role in regulating diverse cellular processes, including cell survival,

growth, proliferation, and metabolism.[5] The activation of Akt is a multi-step process involving

its recruitment to the plasma membrane and phosphorylation at two key residues: Threonine

308 (Thr308) in the activation loop by PDK1 and Serine 473 (Ser473) in the C-terminal

hydrophobic motif by mTORC2.[5] Consequently, measuring the phosphorylation status of Akt

at Ser473 is a reliable and widely used method to assess the cellular efficacy of PTEN

inhibitors like VO-OHPic.
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These application notes provide detailed protocols for quantifying Akt phosphorylation at Serine

473 in response to VO-OHPic treatment using two common laboratory techniques: Western

Blotting and Enzyme-Linked Immunosorbent Assay (ELISA).

Signaling Pathway
The following diagram illustrates the mechanism of VO-OHPic in the PI3K/Akt signaling

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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